N-Methyl-1-(2-methylcyclopropyl)methanamine;hydrochloride
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Overview
Description
N-Methyl-1-(2-methylcyclopropyl)methanamine;hydrochloride is a useful research compound. Its molecular formula is C6H14ClN and its molecular weight is 135.64. The purity is usually 95%.
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Scientific Research Applications
1. Ethylene Inhibition and Plant Growth Regulation
1-Methylcyclopropene (1-MCP) is closely related in structure to the query compound and serves as a significant example of chemical applications in scientific research. 1-MCP is widely studied for its role as an ethylene action inhibitor, offering profound insights into the role of ethylene in plant growth and development. By preventing ethylene's effects on a broad range of fruits, vegetables, and floriculture crops, 1-MCP enables major advances in postharvest biology and technology, highlighting its application in extending the shelf life and maintaining the quality of perishable produce (Blankenship & Dole, 2003).
2. Commercial Applications in Fruits and Vegetables
Further emphasizing its utility, 1-MCP's commercialization reflects its transformative impact on maintaining product quality in the agricultural sector. It showcases the broad adoption across many apple industries globally, underlining the technology's strengths and identifying areas for improvement and broader application possibilities across a variety of fruits and vegetables (Watkins, 2006).
3. Enhancing Postharvest Quality of Non-Climacteric Fruits
The use of 1-MCP in non-climacteric fruit crops further illustrates its scientific relevance, showcasing its effects on inhibiting senescence processes and physiological disorders, thereby improving postharvest storage performance. This research underscores the potential commercial applications of 1-MCP in retaining color, reducing disorders, and retarding senescence in various non-climacteric fruits, pointing towards future avenues for research and development in postharvest biology (Li et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
N-methyl-1-(2-methylcyclopropyl)methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N.ClH/c1-5-3-6(5)4-7-2;/h5-7H,3-4H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQOJATFGDBERCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC1CNC.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
868665-80-9 |
Source
|
Record name | methyl[(2-methylcyclopropyl)methyl]amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.